![molecular formula C15H16N2O4 B5913621 1-allyl-4-hydroxy-N-(2-hydroxyethyl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide CAS No. 5663-59-2](/img/structure/B5913621.png)
1-allyl-4-hydroxy-N-(2-hydroxyethyl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide
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Overview
Description
1-allyl-4-hydroxy-N-(2-hydroxyethyl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide, also known as AHQ, is a quinoline derivative that has been widely studied for its potential applications in the field of medicinal chemistry. AHQ has shown promising results in various studies as an anti-cancer, anti-inflammatory, and anti-microbial agent.
Mechanism of Action
The exact mechanism of action of 1-allyl-4-hydroxy-N-(2-hydroxyethyl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide is not fully understood. However, it is believed that this compound exerts its anti-cancer effects by inhibiting the activity of topoisomerase II, an enzyme involved in DNA replication and repair. This compound has also been shown to induce oxidative stress in cancer cells, leading to apoptosis. The anti-inflammatory and anti-microbial effects of this compound may be due to its ability to inhibit the production of pro-inflammatory cytokines and disrupt bacterial cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile in various studies. It has been found to have minimal effects on normal cells, while selectively targeting cancer cells. This compound has also been found to have anti-oxidant properties, which may contribute to its anti-cancer effects. In addition, this compound has been shown to have anti-angiogenic effects, which may prevent the growth of new blood vessels in tumors.
Advantages and Limitations for Lab Experiments
1-allyl-4-hydroxy-N-(2-hydroxyethyl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has a low toxicity profile. This compound has also been found to have good stability and solubility in various solvents. However, this compound has several limitations for lab experiments. It has poor bioavailability, which may limit its effectiveness in vivo. In addition, this compound has a short half-life, which may require frequent dosing.
Future Directions
There are several future directions for the study of 1-allyl-4-hydroxy-N-(2-hydroxyethyl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide. One potential direction is to improve the bioavailability and pharmacokinetic profile of this compound. This may involve the development of prodrugs or the use of drug delivery systems. Another potential direction is to investigate the potential of this compound as a combination therapy with other anti-cancer agents. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields of medicine.
Synthesis Methods
1-allyl-4-hydroxy-N-(2-hydroxyethyl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide can be synthesized through a multi-step process involving the reaction of 2-amino-4-arylquinoline with ethyl acetoacetate, followed by the addition of allyl bromide and hydrolysis of the resulting product. The final step involves the reaction of the resulting compound with 2-hydroxyethylamine to yield this compound. The synthesis of this compound has been optimized to improve the yield and purity of the final product.
Scientific Research Applications
1-allyl-4-hydroxy-N-(2-hydroxyethyl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide has shown potential as an anti-cancer agent in various studies. It has been found to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound has been studied for its anti-inflammatory and anti-microbial properties. It has been found to inhibit the production of pro-inflammatory cytokines and reduce the growth of various bacterial strains.
properties
IUPAC Name |
4-hydroxy-N-(2-hydroxyethyl)-2-oxo-1-prop-2-enylquinoline-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O4/c1-2-8-17-11-6-4-3-5-10(11)13(19)12(15(17)21)14(20)16-7-9-18/h2-6,18-19H,1,7-9H2,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBZLDFPPDWMFJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C2=CC=CC=C2C(=C(C1=O)C(=O)NCCO)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10715673 |
Source
|
Record name | 4-Hydroxy-N-(2-hydroxyethyl)-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10715673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5663-59-2 |
Source
|
Record name | 4-Hydroxy-N-(2-hydroxyethyl)-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydroquinoline-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10715673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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